Cas no 650609-94-2 (1H-Pyrazole-3-carboxylic acid, 4-iodo-5-nitro-, methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 4-iodo-5-nitro-, methyl ester
• CAS No: 650609-94-2
• MF: C₅H₄IN₃O₄
• MW: 297.007432937622
• CID: 408676
• PubChem ID: 136175563
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylic acid, 4-iodo-5-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-iodo-5-nitro-, methyl ester
• methyl 4-iodo-3-nitro-1H-pyrazole-5-carboxylate
• AKOS030240801
• AKOS015920799
• DTXSID50477041
• 650609-94-2
• METHYL 4-IODO-5-NITRO-1H-PYRAZOLE-3-CARBOXYLATE

• Inchi： 1S/C5H4IN3O4/c1-13-5(10)3-2(6)4(8-7-3)9(11)12/h1H3,(H,7,8)
• InChI Key： GWLPLIOQLOJJAG-UHFFFAOYSA-N
• SMILES： IC1=C([N+](=O)[O-])NN=C1C(=O)OC

Computed Properties

• Exact Mass: 296.92422
• Monoisotopic Mass: 296.92465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 98.12